Cas no 1805442-16-3 (3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805442-16-3
• MF: C₉H₄BrF₂N₃
• MW: 272.04896736145
• CID: 4859996
• Update Time: 2025-05-28

3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H4BrF2N3/c10-7-6(3-14)5(1-2-13)4-15-8(7)9(11)12/h4,9H,1H2
• InChI Key： MLQLXYIHUZQVGO-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(CC#N)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile

Recent Advances in the Study of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1805442-16-3)

The compound 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1805442-16-3) has recently emerged as a key intermediate in pharmaceutical and agrochemical research. This heterocyclic pyridine derivative has attracted significant attention due to its unique structural features, including the presence of bromo, cyano, and difluoromethyl functional groups, which make it a versatile building block for the synthesis of biologically active molecules.

Recent studies have demonstrated the compound's potential in the development of novel kinase inhibitors, particularly for cancer therapeutics. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a precursor in the synthesis of selective FGFR (fibroblast growth factor receptor) inhibitors, showing promising activity against several cancer cell lines with IC50 values in the nanomolar range.

In synthetic chemistry, researchers have developed improved methodologies for the preparation of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile. A notable advancement published in Organic Process Research & Development (2023) describes a scalable, one-pot synthesis route with significantly improved yield (78%) compared to previous methods (typically 45-50%). This process optimization addresses previous challenges in the selective bromination and cyanation steps.

The compound's reactivity has been extensively studied, particularly its participation in palladium-catalyzed cross-coupling reactions. Recent work has shown that the bromo substituent at the 3-position undergoes efficient Suzuki-Miyaura coupling with various boronic acids, while the cyano group at the 4-position can be selectively transformed into amidines or tetrazoles, expanding its utility in medicinal chemistry.

In agrochemical applications, derivatives of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile have shown potent herbicidal activity. A 2024 patent application by a major agrochemical company discloses novel pyridine-based herbicides derived from this compound, demonstrating excellent control of broadleaf weeds with reduced environmental persistence compared to current commercial products.

From a safety perspective, recent toxicological studies indicate that the compound has moderate acute toxicity (LD50 > 500 mg/kg in rats) but requires careful handling due to potential skin and eye irritation. Proper personal protective equipment is recommended when working with this material in laboratory settings.

Future research directions for 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile include exploring its use in metal-organic frameworks (MOFs) for catalytic applications and further development as a key intermediate for next-generation pharmaceuticals targeting protein-protein interactions.